N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol
• IUPAC Name: N-(3-chlorophenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H13ClN4O/c1-11-5-7-14(8-6-11)21-10-18-15(20-21)16(22)19-13-4-2-3-12(17)9-13/h2-10H,1H3,(H,19,22)
• InChI Key: SMJWEKOUVJHWPJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as CCT018159, is a small molecule inhibitor that has gained significant attention in the scientific community. This compound was first synthesized in 2009 and has since been extensively studied for its potential applications in cancer research.

Mechanism of Action

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide binds to the ATP-binding site of CK2 and inhibits its activity. This leads to the downregulation of various signaling pathways that are involved in cell proliferation and survival. Additionally, this compound has been shown to induce the expression of the tumor suppressor protein p53, which plays a critical role in regulating cell growth and apoptosis.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit CK2 activity and induce apoptosis in cancer cells, it has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. Furthermore, this compound has been shown to have anti-inflammatory effects, which may also contribute to its potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its specificity for CK2, which makes it a valuable tool for studying the role of this protein kinase in various cellular processes. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for cancer therapy. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research involving N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is the development of more potent analogs of this compound that can be used in vivo. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for cancer therapy. Finally, the potential use of this compound in combination with other cancer therapies is an area of active investigation.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves a multi-step process that begins with the reaction of 3-chloroaniline with 4-methylbenzoyl chloride to form an intermediate product. This intermediate is then reacted with sodium azide and copper sulfate to yield the desired triazole product. The final step involves the reaction of the triazole with N,N-dimethylformamide dimethyl acetal to form this compound.

Scientific Research Applications

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the activity of the protein kinase CK2, which is overexpressed in many types of cancer. By inhibiting CK2, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.